Cas no 31984-70-0 (Benzenesulfonic acid,4-mercapto-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)
• CAS No: 31984-70-0
• MF: C₆H₅NaO₃S₂
• MW: 212.221870183945
• CID: 318115
• PubChem ID: 23674720
• Update Time: 2025-04-19

Benzenesulfonic acid,4-mercapto-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)
• sodium,4-sulfanylbenzenesulfonate
• DTXSID30185819
• Sodium 4-mercaptobenzene sulfonate
• CCRIS 3270
• sodium;4-sulfanylbenzenesulfonate
• 31984-70-0
• SCHEMBL6511640

• Inchi： 1S/C6H6O3S2.Na/c7-11(8,9)6-3-1-5(10)2-4-6;/h1-4,10H,(H,7,8,9);/q;+1/p-1
• InChI Key： FBZVOYZHSCHMLJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)S)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.95785
• Monoisotopic Mass: 211.95778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6

Experimental Properties

• PSA: 57.2